Cas no 23152-29-6 (Virginiamycin S1)

Virginiamycin S1 Properties

Names and Identifiers

• Virginiamycin S1
• Virginiamycin-S1
• N-((3-Hydroxy-2-pyridinyl)carbonyl)-L-threonyl-D-alpha-aminobutyryl-L-prolyl-N-methyl-L-phenylalanyl-4-oxo-L-pipecoloyl-L-2-phenylglycine rho-lactone
• N-(3-Hydroxypicolinoyl)-L-threonyl-D-alpha-aminobutyryl-L-prolyl-N-methyl-L-phenylalanyl-4-oxo-L-pipecoloyl-L-2-phenylglycine rho-lactone
• NSC 177858
• Virginiamycin factor S
• Virginiamycin factor S1
• GLYCINE, N-((3-HYDROXY-2-PYRIDINYL)CARBONYL)-L-THREONYL-D-2-AMINOBUTANOYL-L-PROLYL-N-METHYL-L-PHENYLALANYL-4-OXO-L-2-PIPERIDINECARBONYL-L-2-PHENYL-, .RHO.-LACTONE
• Tox21_112728
• CHEBI:46416
• DTXCID501021676
• DB04805
• Dihydrovirginiamycin S1
• Staphylomycin S,
• Staphylomycin S1
• DTXSID0046856
• SCHEMBL16940059
• VirginiamycinS1
• HY-N6680
• CS-0088760
• Virginiamycin S1, >=99% (HPLC)
• UNII-J91D5GN5AT
• E711
• AKOS032945967
• CHEMBL1236684
• NS00011660
• J-015009
• NSC-177858
• NCGC00181117-01
• EINECS 245-462-6
• J91D5GN5AT
• VIRGINIAMYCIN S1 [MI]
• 23152-29-6
• Q7934724
• Virginiamycin S1 100 microg/mL in Acetonitrile
• CAS-23152-29-6
• N-[(6R,9S,10R,13S,15AS,22S,24AS)-22-BENZYL-6-ETHYL-10,23-DIMETHYL-5,8,12,15,17,21,24-HEPTAOXO-13-PHENYLDOCOSAHYDRO-12H-PYRIDO[2,1-F]PYRROLO[2,1-L][1,4,7,10,13,16]OXAPENTAAZACYCLONONADECIN-9-YL]-3-HYDROXYPYRIDINE-2-CARBOXAMIDE
• N-((3-HYDROXY-2-PYRIDINYL)CARBONYL)-L-THREONYL-D-2-AMINOBUTANOYL-L-PROLYL-N-METHYL-L-PHENYLALANYL-4-OXO-L-2-PIPERIDINECARBONYL-L-2-PHENYLGLYCINE .RHO.-LACTONE
• Stephylomycin
• Eskamicin
• Virginiamycin, BAN, INN, USAN
• NSC177858
• N-(22-Benzyl-6-ethyl-15-hydroxy-10,23-dimethyl-5,8,12,17,21,24-hexaoxo-13-phenyl-1,2,3,5,6,7,8,9,10,13,15a,16,17,18,19,21,22,23,24,24a-icosahydro-12H-pyrido[2,1-f]pyrrolo[2,1-l][1,4,7,10,13,16]oxapent #
• Glycine, .rho.-lactone
• Staphylomycin S
• N-[(3-Hydroxy-2-pyridinyl)carbonyl]-L-threonyl- D-2-aminobutanoyl-L-prolyl-N-methyl-L-phenylalanyl-4-oxo- L-2-piperidinecarbonyl-L-2-phenylglycine .rho.-lactone
• N-(3-Hydroxypicolinoyl)-L-threonyl-D-.alpha.-aminobutyryl-L-prolyl-N-methyl-L-phenylalanyl-4-oxo-L-pipecoloyl-L-2-phenylglycine .rho.-lactone
• N-[(3S,6S,12R,15S,19S)-3-Benzyl-12-ethyl-4,16-dimethyl-2,5,11,14,18,21,24-heptaoxo-19-phenyl-17-oxa-1,4,10,13,20-pentazatricyclo[20.4.0.06,10]hexacosan-15-yl]-3-hydroxypyridine-2-carboxamide
• N-(3-benzyl-12-ethyl-4,16-dimethyl-2,5,11,14,18,21,24-heptaoxo-19-phenyl-17-oxa-1,4,10,13,20-pentazatricyclo[20.4.0.06,10]hexacosan-15-yl)-3-hydroxypyridine-2-carboxamide
• CHEMBL1886037
• VirginiamycinVirginiamycin S1
• NCI60_001492
• Glycine, N-[(3-hydroxy-2-pyridinyl)carbonyl]-L-threonyl-D-.alpha.-aminobutyryl-L-prolyl-N-methyl-L-phenylalanyl-4-oxo-L-pipecoloyl-L-2-phenyl-, .rho.-lactone
• Glycine, N-[(3-hydroxy-2-pyridinyl)carbonyl]-L-threonyl-D-2-aminobutanoyl-L-prolyl-N-methyl-L-phenylalanyl-4-oxo-L-2-piperidinecarbonyl-L-2-phenyl-, .rho.-lactone
• Cebin V
• N-[(3-Hydroxy-2-pyridinyl)carbonyl]-L-threonyl-D-.alpha.-aminobutyryl-L-prolyl-N-methyl-L-phenylalanyl-4-oxo-L-pipecoloyl-L-2-phenylglycine .rho.-lactone
• Factor S (antibiotic)
• Antibiotic 1754Z3B
• N-((3-HYDROXY-2-PYRIDINYL)CARBONYL)-L-THREONYL-D-2-AMINOBUTANOYL-L-PROLYL-N-METHYL-L-PHENYLALANYL-4-OXO-L-2-PIPERIDINECARBONYL-L-2-PHENYLGLYCINE RHO-LACTONE
• GLYCINE, N-((3-HYDROXY-2-PYRIDINYL)CARBONYL)-L-THREONYL-D-2-AMINOBUTANOYL-L-PROLYL-N-METHYL-L-PHENYLALANYL-4-OXO-L-2-PIPERIDINECARBONYL-L-2-PHENYL-, RHO-LACTONE
• N-[(3S,6S,12R,15S,16R,19S,22S)-3-benzyl-12-ethyl-4,16-dimethyl-2,5,11,14,18,21,24-heptaoxo-19-phenyl-17-oxa-1,4,10,13,20-pentazatricyclo[20.4.0.06,10]hexacosan-15-yl]-3-hydroxypyridine-2-carboxamide
• N-((6R,9S,10R,13S,15aS,22S,24aS)-22-benzyl-6-ethyl-10,23-dimethyl-5,8,12,15,17,21,24-heptaoxo-13-phenyldocosahydro-12H-pyrido(2,1-f)pyrrolo(2,1-l)(1,4,7,10,13,16)oxapentaazacyclononadecin-9-yl)-3-hydroxypyridine-2-carboxamide
• Glycine, N-((3-hydroxy-2-pyridinyl)carbonyl)-L-threonyl-D-alpha-aminobutyryl-L-prolyl-N-methyl-L-phenylalanyl-4-oxo-L-pipecoloyl-L-2-phenyl-, rho-lactone
• FEPMHVLSLDOMQC-IYPFLVAKSA-N
• +Expand

• InChIKey： FEPMHVLSLDOMQC-IYPFLVAKSA-N
• Inchi： InChI=1S/C43H49N7O10/c1-4-29-40(56)49-21-12-17-30(49)41(57)48(3)32(23-26-13-7-5-8-14-26)42(58)50-22-19-28(51)24-31(50)37(53)47-35(27-15-9-6-10-16-27)43(59)60-25(2)34(38(54)45-29)46-39(55)36-33(52)18-11-20-44-36/h5-11,13-16,18,20,25,29-32,34-35,52H,4,12,17,19,21-24H2,1-3H3,(H,45,54)(H,46,55)(H,47,53)/t25-,29-,30+,31+,32+,34+,35+/m1/s1
• SMILES： CC[C@@H]1C(N2CCC[C@H]2C(N([C@H](C(N3CCC(C[C@H]3C(N[C@H](C(O[C@@H]([C@H](NC(C4=C(O)C=CC=N4)=O)C(N1)=O)C)=O)C5=CC=CC=C5)=O)=O)=O)CC6=CC=CC=C6)C)=O)=O

Computed Properties

• Exact Mass: 823.354
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 7
• Monoisotopic Mass: 823.354
• Heavy Atom Count: 60
• Complexity: 1620
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 225A^2

Experimental Properties

• Refractive Index: 1.652
• Boiling Point: 1182.9°Cat760mmHg
• Melting Point: 240-242°
• Flash Point: 669.2°C
• Solubility: methanol: soluble5mg/mL
• Specific Rotation: D20 -28° (c = 1 in ethanol)
• Density: 1.4